Cas no 2171956-34-4 (1-(naphthalen-1-yl)ethane-1-sulfonyl fluoride)

1-(Naphthalen-1-yl)ethane-1-sulfonyl fluoride is a specialized sulfonyl fluoride derivative featuring a naphthalene moiety. This compound is of interest in organic synthesis and medicinal chemistry due to its reactivity as a sulfonylating agent, enabling selective modifications of biomolecules. The naphthalene group enhances lipophilicity, potentially improving membrane permeability in biochemical applications. Its sulfonyl fluoride functionality is particularly valuable in covalent inhibitor design and activity-based protein profiling (ABPP), offering stability under physiological conditions while retaining electrophilic reactivity. The compound’s structural features make it a useful intermediate for developing enzyme inhibitors or probes targeting serine hydrolases. Careful handling is advised due to its reactive sulfonyl fluoride group.
1-(naphthalen-1-yl)ethane-1-sulfonyl fluoride structure
2171956-34-4 structure
Product Name:1-(naphthalen-1-yl)ethane-1-sulfonyl fluoride
CAS No:2171956-34-4
MF:C12H11FO2S
MW:238.277945756912
CID:5837801
PubChem ID:165486118
Update Time:2025-10-21

1-(naphthalen-1-yl)ethane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

    • 1-(naphthalen-1-yl)ethane-1-sulfonyl fluoride
    • EN300-1451402
    • 2171956-34-4
    • Inchi: 1S/C12H11FO2S/c1-9(16(13,14)15)11-8-4-6-10-5-2-3-7-12(10)11/h2-9H,1H3
    • InChI Key: QQLAGSBFUBMWGH-UHFFFAOYSA-N
    • SMILES: S(C(C)C1C=CC=C2C=CC=CC=12)(=O)(=O)F

Computed Properties

  • Exact Mass: 238.04637893g/mol
  • Monoisotopic Mass: 238.04637893g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 42.5Ų

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Additional information on 1-(naphthalen-1-yl)ethane-1-sulfonyl fluoride

Professional Introduction to 1-(naphthalen-1-yl)ethane-1-sulfonyl fluoride (CAS No. 2171956-34-4)

1-(naphthalen-1-yl)ethane-1-sulfonyl fluoride, identified by its Chemical Abstracts Service (CAS) number 2171956-34-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl fluorides, which are widely recognized for their versatile reactivity and utility in synthetic chemistry. The presence of a naphthalene ring in its molecular structure enhances its potential applications in medicinal chemistry, particularly in the development of novel bioactive molecules.

The structural framework of 1-(naphthalen-1-yl)ethane-1-sulfonyl fluoride consists of a benzene-like naphthalene moiety linked to an ethane chain, which is further functionalized with a sulfonyl fluoride group. This unique configuration imparts distinct chemical properties that make it a valuable intermediate in the synthesis of complex organic molecules. The sulfonyl fluoride group is particularly noteworthy, as it serves as a versatile handle for further derivatization, enabling the construction of diverse pharmacophores.

In recent years, the demand for sophisticated building blocks in drug discovery has surged, driven by the need for innovative therapeutic agents targeting complex diseases. 1-(naphthalen-1-yl)ethane-1-sulfonyl fluoride has emerged as a promising candidate in this context, owing to its ability to facilitate the introduction of fluorine atoms into molecular frameworks. Fluorinated compounds are increasingly prevalent in modern pharmaceuticals due to their enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles.

One of the most compelling aspects of 1-(naphthalen-1-yl)ethane-1-sulfonyl fluoride is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The sulfonyl fluoride group can be selectively transformed into other functional moieties through palladium-catalyzed reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These transformations allow for the efficient construction of biaryl and heteroaryl systems, which are common motifs in biologically active compounds.

Recent studies have highlighted the role of 1-(naphthalen-1-yl)ethane-1-sulfonyl fluoride in the development of kinase inhibitors, a critical class of drugs used to treat cancers and inflammatory diseases. By serving as a precursor for fluorinated sulfonamides, this compound enables the synthesis of molecules with high selectivity and potency. For instance, fluorinated sulfonamides have been shown to modulate the activity of tyrosine kinases by interacting with specific residues within their active sites.

The pharmaceutical industry has also explored the use of 1-(naphthalen-1-yl)ethane-1-sulfonyl fluoride in the synthesis of antiviral agents. The introduction of fluorine atoms into viral protease inhibitors can significantly improve their pharmacological properties, including increased resistance to metabolic degradation and enhanced cellular uptake. This underscores the importance of fluorinated sulfonyl compounds as key intermediates in antiviral drug development.

Beyond pharmaceutical applications, 1-(naphthalen-1-yl)ethane-1-sulfonyl fluoride has found utility in materials science and agrochemical research. Its ability to participate in diverse chemical transformations makes it a valuable tool for designing novel materials with tailored properties. Additionally, fluorinated compounds are increasingly employed in agrochemicals due to their improved efficacy and environmental compatibility.

The synthesis of 1-(naphthalen-1-yl)ethane-1-sulfonyl fluoride typically involves multi-step processes that require precise control over reaction conditions. Advanced synthetic methodologies, such as flow chemistry and transition-metal catalysis, have been employed to optimize yield and purity. These approaches align with the broader trend toward sustainable and scalable synthetic processes in industrial chemistry.

In conclusion, 1-(naphthalen-1-yl)ethane-1-sulfonyl fluoride (CAS No. 2171956-34-4) represents a versatile and highly functional compound with significant potential across multiple domains of chemical research. Its role as a key intermediate in drug discovery, particularly in the development of kinase inhibitors and antiviral agents, underscores its importance in modern medicinal chemistry. As research continues to evolve, the applications of this compound are expected to expand further, solidifying its position as a cornerstone molecule in synthetic organic chemistry.

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